Cas no 1998701-37-3 ((R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride)

• Product Name: (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride
• CAS No: 1998701-37-3
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• CID: 5211943
• Update Time: 2026-03-06

(R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride

• Inchi： 1S/C5H7NO2.ClH/c7-5(8)4-2-1-3-6-4;/h1-2,4,6H,3H2,(H,7,8);1H/t4-;/m1./s1
• InChI Key： PBONQQTYSBKKTR-PGMHMLKASA-N
• SMILES： C([C@@H]1NCC=C1)(=O)O.Cl

Additional information on (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride

Comprehensive Guide to (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 1998701-37-3)

(R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 1998701-37-3) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, classified as a pyrrole derivative, is widely used in the synthesis of bioactive molecules due to its unique structural properties. The hydrochloride salt form enhances its solubility, making it particularly valuable in drug development and medicinal chemistry applications.

The growing interest in chiral building blocks like (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride is driven by the pharmaceutical industry's demand for enantiomerically pure compounds. Researchers frequently search for "chiral synthesis intermediates" or "pyrrole derivatives in drug discovery," highlighting the relevance of this compound in modern chemistry. Its CAS No. 1998701-37-3 serves as a critical identifier for procurement and regulatory compliance.

From a chemical perspective, (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride features a five-membered heterocyclic ring with a carboxylic acid group and a stereocenter at the 2-position. This structure allows it to act as a versatile intermediate in the synthesis of more complex molecules. The hydrochloride salt form improves stability and handling, which is why it is preferred in laboratory settings.

One of the most common queries related to this compound is its role in "asymmetric synthesis." The (R)-enantiomer is particularly valuable for constructing molecules with specific stereochemical configurations, a crucial aspect in developing drugs with fewer side effects. Additionally, its applications extend to "peptide mimetics" and "enzyme inhibitors," making it a sought-after reagent in academic and industrial research.

The market for chiral intermediates like (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride is expanding due to the increasing focus on precision medicine. Pharmaceutical companies are investing heavily in "custom synthesis of chiral compounds" to meet the demands of targeted therapies. This trend underscores the importance of high-purity pyrrole derivatives in advancing modern drug development.

For researchers working on "small molecule therapeutics," (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride offers a reliable starting material. Its compatibility with various coupling reactions and functional group transformations makes it a flexible tool in synthetic chemistry. Moreover, its CAS No. 1998701-37-3 ensures traceability and quality control in large-scale production.

In conclusion, (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 1998701-37-3) is a pivotal compound in medicinal chemistry and drug discovery. Its chiral nature, combined with the benefits of the hydrochloride salt form, positions it as a key player in the synthesis of enantiomerically pure pharmaceuticals. As the demand for "chiral building blocks" and "specialty chemicals" continues to rise, this compound will remain at the forefront of innovative research.